Cas no 117713-01-6 (1-but-3-enyl-4-(4-but-3-enylphenyl)benzene)

• Product name: 1-but-3-enyl-4-(4-but-3-enylphenyl)benzene
• CAS No: 117713-01-6
• MF: C₂₀H₂₂
• MW: 262.389
• CID: 2615489
• PubChem ID: 57981384

1-but-3-enyl-4-(4-but-3-enylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-enyl-4-(4-but-3-enylphenyl)benzene
• 4,4'-Di(but-3-en-1-yl)-1,1'-biphenyl
• 117713-01-6
• DTXSID10728546

• Inchi： InChI=1S/C20H22/c1-3-5-7-17-9-13-19(14-10-17)20-15-11-18(12-16-20)8-6-4-2/h3-4,9-16H,1-2,5-8H2
• InChI Key： KBULDWNZTOYMAQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 262.172150702g/mol
• Monoisotopic Mass: 262.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives